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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently
asked questions (FAQs) to address challenges arising from the spectrophotometric interference
of Direct Orange 118. This water-soluble, double azo dye, commonly used in the paper and
textile industries, can be a significant source of interference in various quantitative assays.

Frequently Asked Questions (FAQS)

Q1: What is Direct Orange 118 and why does it interfere with spectrophotometric
measurements?

Al: Direct Orange 118 is a synthetic organic dye belonging to the double azo class.[1] Its
chemical structure contains two azo groups (-N=N-) which are chromophores, meaning they
absorb light in the visible spectrum, giving the dye its characteristic orange color.[1] This light
absorption is the primary cause of interference in spectrophotometric assays, where the
absorbance of a specific analyte is measured to determine its concentration. If the absorption
spectrum of Direct Orange 118 overlaps with that of the analyte or the product of a colorimetric
reaction, it can lead to artificially inflated absorbance readings and inaccurate quantification.

Q2: What are the primary spectrophotometric properties of Direct Orange 1187

A2: While specific data for Direct Orange 118 is not readily available in public literature, its
properties can be inferred from its chemical class and general knowledge of similar azo dyes.
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Property

Value

Notes

Chemical Name

C.l. Direct Orange 118

CAS Number 60202-34-8 [2]
Molecular Formula C35H24NeNasO15S4 [1]
Molecular Weight 988.82 g/mol [1]
Appearance Orange Powder

Solubility Water Soluble

Absorption Maximum (Amax)

Estimated in the 400-500 nm

range

Based on similar orange azo
dyes. The exact Amax should
be determined empirically in

the experimental buffer.

Molar Absorptivity (€)

Varies with pH and solvent

This is a measure of how
strongly the dye absorbs light
at a specific wavelength. It
needs to be determined
experimentally for accurate

guantitative analysis.

Q3: What types of assays are most susceptible to interference from Direct Orange 1187

A3: Any colorimetric or spectrophotometric assay that involves measurements in the visible

spectrum, particularly in the blue-green to orange region (approximately 400-600 nm), is at

high risk of interference. This includes:

o Enzymatic assays: Many enzymatic assays rely on the production of a colored product that

is quantified spectrophotometrically.

e Protein quantification assays: Certain protein assays, like some variations of the Bradford

assay, produce a colored complex.

e Drug dissolution testing: If the drug formulation contains Direct Orange 118 as a colorant, it

can interfere with the spectrophotometric determination of the active pharmaceutical
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ingredient (API) concentration.

 Nitrite and nitrate determination: The Griess test, a common method for measuring nitrite,
produces a red azo dye, which can be subject to interference.

Troubleshooting Guides
Issue 1: Inaccurate and Overestimated Analyte
Concentration

Possible Cause: Spectral overlap between Direct Orange 118 and the analyte or colorimetric
indicator.

Troubleshooting Workflow:
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Inaccurate High Readings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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